Cas no 1509571-33-8 (1-oxaspiro5.5undecane-4-sulfonyl chloride)

• Product Name: 1-oxaspiro5.5undecane-4-sulfonyl chloride
• CAS No: 1509571-33-8
• MF: C₁₀H₁₇ClO₃S
• MW: 252.758181333542
• MDL: MFCD23792418
• CID: 5244074
• PubChem ID: 79905210
• Update Time: 2026-03-08

1-oxaspiro5.5undecane-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Oxaspiro[5.5]undecane-4-sulfonyl chloride
• 1-oxaspiro5.5undecane-4-sulfonyl chloride

• MDL： MFCD23792418
• Inchi： 1S/C10H17ClO3S/c11-15(12,13)9-4-7-14-10(8-9)5-2-1-3-6-10/h9H,1-8H2
• InChI Key： CLRHZYMUNNYSOG-UHFFFAOYSA-N
• SMILES： O1C2(CCCCC2)CC(S(Cl)(=O)=O)CC1

Additional information on 1-oxaspiro5.5undecane-4-sulfonyl chloride

1-Oxaspiro[5.5]undecane-4-sulfonyl Chloride (CAS 1509571-33-8): A Versatile Building Block in Organic Synthesis

In the realm of organic chemistry, 1-Oxaspiro[5.5]undecane-4-sulfonyl chloride (CAS 1509571-33-8) has emerged as a valuable synthetic intermediate with diverse applications. This spirocyclic sulfonyl chloride derivative combines unique structural features that make it particularly useful in pharmaceutical research, material science, and specialty chemical synthesis. The compound's spirocyclic framework and reactive sulfonyl chloride group offer chemists multiple handles for further functionalization, enabling the creation of complex molecular architectures.

The growing interest in spirocyclic compounds like 1-Oxaspiro[5.5]undecane-4-sulfonyl chloride stems from their three-dimensionality and conformational rigidity, properties that are highly sought after in drug discovery. Pharmaceutical researchers frequently search for "spirocyclic building blocks for drug discovery" and "sulfonyl chloride derivatives in medicinal chemistry," reflecting the compound's relevance in addressing modern therapeutic challenges. Its structural complexity allows for the exploration of novel chemical space, potentially leading to bioactive molecules with improved selectivity and pharmacokinetic properties.

From a synthetic perspective, 1-Oxaspiro[5.5]undecane-4-sulfonyl chloride serves as a versatile precursor for various transformations. The reactive sulfonyl chloride moiety readily participates in nucleophilic substitution reactions, enabling the formation of sulfonamides, sulfonate esters, and other valuable derivatives. Chemists often inquire about "sulfonyl chloride reactions" and "spirocyclic compound synthesis," highlighting the practical importance of understanding this compound's reactivity profile. Recent literature demonstrates its utility in constructing molecular scaffolds with potential applications in asymmetric catalysis and functional materials.

The stability and handling characteristics of 1-Oxaspiro[5.5]undecane-4-sulfonyl chloride make it particularly attractive for laboratory use. Unlike some highly reactive sulfonyl chlorides, this spirocyclic derivative offers a balance between reactivity and stability, allowing for controlled transformations under mild conditions. Researchers looking for "stable sulfonylating agents" or "handling sulfonyl chlorides" will find this compound to be a practical choice for their synthetic needs. Proper storage in cool, dry conditions under inert atmosphere ensures its longevity and maintains reactivity for subsequent use.

In material science applications, the spiro[5.5]undecane core of this compound contributes to the development of novel polymers with interesting physical properties. The rigid, three-dimensional structure can impart thermal stability and affect polymer chain packing, leading to materials with unique mechanical characteristics. Searches for "spirocyclic monomers for polymers" and "high-performance material precursors" reflect the growing interest in such building blocks. The sulfonyl chloride group further enables covalent attachment to various surfaces or incorporation into polymer backbones through polycondensation reactions.

The synthesis of 1-Oxaspiro[5.5]undecane-4-sulfonyl chloride typically involves the chlorosulfonation of the corresponding spirocyclic hydrocarbon precursor. Process chemists often search for "efficient sulfonyl chloride synthesis" and "spirocyclic compound preparation," indicating the demand for optimized synthetic routes. Modern approaches focus on improving atom economy and reducing hazardous byproducts, aligning with green chemistry principles. The availability of this compound from specialty chemical suppliers has facilitated its adoption across various research applications.

Analytical characterization of 1-Oxaspiro[5.5]undecane-4-sulfonyl chloride typically involves a combination of spectroscopic techniques. Nuclear magnetic resonance (NMR) spectroscopy reveals the distinctive pattern of protons in the spirocyclic system, while mass spectrometry confirms the molecular weight. Researchers investigating "spirocyclic compound characterization" or "sulfonyl chloride analysis" will find these standard analytical methods sufficient for quality control and structural verification. The compound's purity is crucial for reproducible results in downstream applications.

Looking forward, the demand for specialized building blocks like 1-Oxaspiro[5.5]undecane-4-sulfonyl chloride is expected to grow as researchers explore more complex molecular architectures. The compound's unique combination of structural features positions it as a valuable tool for addressing current challenges in medicinal chemistry and materials science. With increasing searches for "novel spirocyclic compounds" and "multifunctional synthetic intermediates," this sulfonyl chloride derivative is likely to remain relevant in cutting-edge chemical research.